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Compound of Interest

Compound Name:
3,5-Diphenylcyclopentane-1,2,4-

trione

Cat. No.: B181702 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Overview of 3,5-Diphenylcyclopentane-1,2,4-trione (CAS

7003-69-2)

This document provides a technical guide on 3,5-Diphenylcyclopentane-1,2,4-trione. Due to

the limited availability of published research on this specific compound, this guide summarizes

the currently accessible information.

Chemical Identity and Properties
The formal IUPAC name for the compound is 3,5-diphenylcyclopentane-1,2,4-trione. It is

also referenced by synonyms such as 1,2,4-Cyclopentanetrione, 3,5-diphenyl-.[1]

Table 1: Physicochemical Properties of 3,5-Diphenylcyclopentane-1,2,4-trione[1]
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Property Value

CAS Number 7003-69-2

Molecular Formula C₁₇H₁₂O₃

Molecular Weight 264.28 g/mol

Monoisotopic Mass 264.078644241

Topological Polar Surface Area 51.2 Å²

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 2

Complexity 376

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of 3,5-Diphenylcyclopentane-1,2,4-trione
are not readily available in publicly accessible literature.

However, existing literature indicates its use as a reactant in multicomponent reactions.

Specifically, 3,5-Diphenylcyclopentane-1,2,4-trione undergoes a smooth condensation

reaction with isocyanides and dialkyl acetylenedicarboxylates. This reaction suggests that the

trione acts as a reactive intermediate trap.
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Caption: Reaction of 3,5-Diphenylcyclopentane-1,2,4-trione.

Biological Activity
As of the date of this report, there is no publicly available data on the biological activity,

signaling pathways, or quantitative experimental results for 3,5-Diphenylcyclopentane-1,2,4-
trione. Research into the biological effects of structurally related diarylpentanoids has been

conducted, but these findings cannot be directly extrapolated to the title compound.

Experimental Protocols
Due to the absence of detailed published studies on 3,5-Diphenylcyclopentane-1,2,4-trione,

specific experimental protocols for its synthesis, handling, or use in biological assays are not

available.

Conclusion
3,5-Diphenylcyclopentane-1,2,4-trione is a known chemical entity with established

physicochemical properties. Its primary documented application in the scientific literature is as

a reactant in a three-component reaction, highlighting its potential utility in complex organic

synthesis. However, a significant gap exists in the scientific literature concerning its synthesis,

biological activity, and potential applications in drug development. Further research is required

to elucidate these aspects of this compound. This guide will be updated as new information

becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181702#iupac-name-for-3-5-diphenylcyclopentane-1-
2-4-trione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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